Cas no 1443311-25-8 (4-[[bis(2-methylpropyl)amino]methyl]benzenethiol)

• Product Name: 4-[[bis(2-methylpropyl)amino]methyl]benzenethiol
• CAS No: 1443311-25-8
• MF: C₁₅H₂₅NS
• MW: 251.430702924728
• MDL: MFCD22373549
• CID: 5170300
• Update Time: 2026-03-04

4-[[bis(2-methylpropyl)amino]methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-[[bis(2-methylpropyl)amino]methyl]benzenethiol

• MDL： MFCD22373549
• Inchi： 1S/C15H25NS/c1-12(2)9-16(10-13(3)4)11-14-5-7-15(17)8-6-14/h5-8,12-13,17H,9-11H2,1-4H3
• InChI Key： RFIKFSARQCPCTN-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(CN(CC(C)C)CC(C)C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-[[bis(2-methylpropyl)amino]methyl]benzenethiol

Research Brief on 4-[[bis(2-methylpropyl)amino]methyl]benzenethiol (CAS: 1443311-25-8)

The compound 4-[[bis(2-methylpropyl)amino]methyl]benzenethiol (CAS: 1443311-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiol-containing aromatic compound, characterized by its unique bis(2-methylpropyl)amino]methyl substitution, exhibits promising potential in various applications, including drug development, chemical synthesis, and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its multifaceted utility in biomedical research.

One of the key areas of interest is the role of 4-[[bis(2-methylpropyl)amino]methyl]benzenethiol in the development of novel therapeutics. Its thiol group makes it a valuable building block for the synthesis of sulfur-containing compounds, which are often pivotal in drug design due to their ability to form disulfide bonds and interact with biological targets. Recent research has explored its use as a precursor in the synthesis of protease inhibitors and enzyme modulators, highlighting its potential in targeting diseases such as cancer and infectious diseases.

In addition to its pharmaceutical applications, this compound has also been investigated for its utility in chemical synthesis. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in the construction of complex organic molecules. The study reported high yields and excellent selectivity, underscoring the compound's versatility in synthetic chemistry.

Further investigations into the biological activities of 4-[[bis(2-methylpropyl)amino]methyl]benzenethiol have revealed its potential as an antioxidant and anti-inflammatory agent. In vitro studies have shown that the compound can scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines, suggesting its applicability in the treatment of oxidative stress-related disorders. These findings were corroborated by a recent preclinical study, which reported significant reductions in inflammatory markers in animal models.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties and its scalability for industrial production. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, 4-[[bis(2-methylpropyl)amino]methyl]benzenethiol (CAS: 1443311-25-8) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse applications, ranging from drug development to chemical synthesis, underscore its potential to contribute to advancements in medicine and technology. Continued research and collaboration will be essential to fully realize its therapeutic and industrial potential.